Cas no 949791-66-6 (1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid)

• Product Name: 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid
• CAS No: 949791-66-6
• MF: C₁₃H₁₄F₃NO₅S
• MW: 353.314173221588
• MDL: MFCD09802154
• CID: 4666920
• PubChem ID: 25497532
• Update Time: 2025-10-31

1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethoxy)benzenesulfonyl]piperidine-4-carboxylic acid
• 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid

• MDL： MFCD09802154
• Inchi： 1S/C13H14F3NO5S/c14-13(15,16)22-10-2-1-3-11(8-10)23(20,21)17-6-4-9(5-7-17)12(18)19/h1-3,8-9H,4-7H2,(H,18,19)
• InChI Key： KEUKFUPPTMOZGY-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC(OC(F)(F)F)=C2)(=O)=O)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 353.054
• Monoisotopic Mass: 353.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid

Introduction to 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid (CAS No. 949791-66-6)

1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid, identified by its CAS number 949791-66-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonyl piperidine derivatives, which are widely recognized for their versatile biological activities and potential therapeutic applications. The presence of a trifluoromethoxy group in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid consists of a benzene ring substituted with a trifluoromethoxy group at the 3-position and a sulfonyl piperidine moiety at the 4-position. This unique arrangement contributes to its high lipophilicity and metabolic stability, which are critical factors in drug design. The compound’s solubility profile and interaction with biological targets make it an attractive candidate for further investigation in preclinical and clinical studies.

In recent years, there has been growing interest in sulfonyl piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, compounds with similar structural motifs have shown promise in the treatment of neurological disorders, inflammation, and cancer. The trifluoromethoxy group, in particular, is known to enhance binding affinity and selectivity by improving the compound’s ability to interact with specific enzymes and receptors. This feature has been leveraged in the development of novel therapeutics targeting diseases with complex etiologies.

Current research in the field of medicinal chemistry has highlighted the potential of 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid as a lead compound for further optimization. Studies have demonstrated its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. Additionally, its structural features allow for modifications that can enhance pharmacokinetic properties, including bioavailability and half-life. These attributes make it a compelling candidate for translation into clinical trials.

The synthesis of 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only facilitate the production of 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid but also provide insights into scalable manufacturing processes for related derivatives.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid with biological targets. These simulations have revealed key pharmacophoric elements responsible for its activity, guiding the design of analogs with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has accelerated the discovery process, enabling researchers to prioritize promising candidates for further validation.

The pharmacological profile of 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid has been explored through both in vitro and in vivo assays. Preliminary findings suggest that it exhibits potent inhibitory activity against target enzymes relevant to therapeutic intervention. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders. These findings underscore the compound’s potential as a therapeutic agent and justify further exploration of its mechanisms of action.

In conclusion, 1-3-(trifluoromethoxy)benzenesulfonylpiperidine-4-carboxylic acid (CAS No. 949791-66-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, characterized by sophisticated organic transformations, underscores the ingenuity behind modern drug development strategies. As research progresses, this compound is poised to contribute valuable insights into therapeutic interventions across multiple disease domains.